Cas no 21212-62-4 (Benzo[g]quinolin-4-amine)

Benzo[g]quinolin-4-amine structure
Benzo[g]quinolin-4-amine structure
Product Name:Benzo[g]quinolin-4-amine
CAS No:21212-62-4
MF:C13H10N2
MW:194.231902599335
CID:242123
PubChem ID:182626
Update Time:2025-04-19

Benzo[g]quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]quinolin-4-amine
    • Benzo(g)quinolin-4-amine
    • SCHEMBL7972463
    • DTXSID00175444
    • 4-aminobenzo[g]quinoline
    • 21212-62-4
    • Inchi: 1S/C13H10N2/c14-12-5-6-15-13-8-10-4-2-1-3-9(10)7-11(12)13/h1-8H,(H2,14,15)
    • InChI Key: VLHYVMQBHCFSNC-UHFFFAOYSA-N
    • SMILES: N1C=CC(=C2C=C3C=CC=CC3=CC=12)N

Computed Properties

  • Exact Mass: 194.0845
  • Monoisotopic Mass: 194.084398
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Density: 1.268
  • Boiling Point: 437.3°Cat760mmHg
  • Flash Point: 248.4°C
  • Refractive Index: 1.78
  • PSA: 38.91
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